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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic acid

Cat. No.: B559625 Get Quote

CAS Number: 137071-78-4 Molecular Formula: C₉H₄Cl₂O₆ Molecular Weight: 279.03 g/mol

This technical guide provides a comprehensive overview of 3,6-Dichlorotrimellitic acid, a key

chemical intermediate. The information is tailored for researchers, scientists, and professionals

in the field of drug development and organic synthesis.

Chemical Properties and Data
3,6-Dichlorotrimellitic acid is a chlorinated aromatic tricarboxylic acid. Its structure consists of

a benzene ring substituted with two chlorine atoms and three carboxylic acid groups. This

substitution pattern imparts specific chemical properties that make it a valuable precursor in the

synthesis of various functional molecules.

Table 1: Physicochemical Properties of 3,6-Dichlorotrimellitic Acid
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Property Value Source

IUPAC Name
3,6-dichlorobenzene-1,2,4-

tricarboxylic acid
PubChem[1]

Synonyms

1,2,4-Benzenetricarboxylic

acid, 3,6-dichloro-; 3,6-

Dichloro-1,2,4-

benzenetricarboxylic acid

PubChem[1]

Appearance White powder Adipogen[2], Chemodex[3]

Solubility Soluble in DMSO Adipogen[2]

Stability

Stable for at least 2 years

when stored at room

temperature, protected from

light and moisture.

Chemodex[3], Adipogen[2]

Table 2: Computed Physicochemical Properties of 3,6-Dichlorotrimellitic Acid

Property Value Source

XLogP3 1.8 PubChem[1]

Hydrogen Bond Donor Count 3 PubChem[1]

Hydrogen Bond Acceptor

Count
6 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 277.938493 PubChem[1]

Topological Polar Surface Area 112 Å² PubChem[1]

Synthesis and Experimental Protocols
The primary route to 3,6-Dichlorotrimellitic acid involves the synthesis of its anhydride, 3,6-

Dichlorotrimellitic anhydride, followed by hydrolysis. A detailed synthetic procedure for the

anhydride is outlined in patent CN116606271B[4].
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Synthesis of 3,6-Dichlorotrimellitic Anhydride
The synthesis of 3,6-Dichlorotrimellitic anhydride can be achieved through a multi-step process

starting from 2,5-dichloro-p-xylene. The general workflow is depicted below.

Step 1: Friedel-Crafts Acylation

Step 2: Hydrolysis and Oxidation

Step 3: Decarbonylation and Condensation

2,5-dichloro-p-xylene

2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetate

Oxalyl chloride monoester

Aluminum trichloride (catalyst)

3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid

10% Potassium carbonate

Potassium permanganate

3,6-Dichlorotrimellitic anhydrideConcentrated sulfuric acid

Click to download full resolution via product page

Synthesis workflow for 3,6-Dichlorotrimellitic anhydride.
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Experimental Protocol for 3,6-Dichlorotrimellitic Anhydride Synthesis (Adapted from

CN116606271B)[4]:

Friedel-Crafts Acylation: 2,5-dichloro-p-xylene is reacted with an oxalyl chloride monoester in

the presence of aluminum trichloride as a catalyst to yield a 2-(2,5-dichloro-3,6-

dimethylphenyl)-2-oxoacetate derivative. The reaction temperature is maintained between

35-75°C.

Hydrolysis and Oxidation: The resulting ester is hydrolyzed using a 10% aqueous solution of

potassium carbonate at 50-80°C. Following complete hydrolysis, the intermediate is oxidized

with potassium permanganate to form 3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-

dicarboxylic acid.

Decarbonylation and Condensation: The dicarboxylic acid intermediate is then treated with

concentrated sulfuric acid at a temperature of 110-130°C. This step results in

decarbonylation and condensation to yield 3,6-Dichlorotrimellitic anhydride. The crude

product is precipitated by pouring the reaction mixture into ice, followed by extraction with

ethyl acetate, drying, and solvent removal. The solid is then triturated with heptane and dried

under vacuum.

Hydrolysis to 3,6-Dichlorotrimellitic Acid
The hydrolysis of the anhydride to the corresponding tricarboxylic acid is a standard procedure.

General Experimental Protocol for Hydrolysis:

3,6-Dichlorotrimellitic anhydride is dissolved in a suitable solvent, such as a mixture of an

organic solvent and water.

The solution is heated to reflux for a period sufficient to ensure complete hydrolysis. The

progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure to yield the crude 3,6-
Dichlorotrimellitic acid.

The crude product can be purified by recrystallization from an appropriate solvent system.
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Spectral Data
While experimental spectral data for 3,6-Dichlorotrimellitic acid is not readily available in the

searched literature, typical spectral characteristics for aromatic carboxylic acids can be

inferred.

Table 3: Expected Spectral Characteristics

Technique Expected Features

¹H NMR

Aromatic proton signal(s) in the downfield region

(typically 7-8.5 ppm). Broad signals for the

carboxylic acid protons, which may be

exchangeable with D₂O.

¹³C NMR

Signals for the aromatic carbons, with those

attached to chlorine and carboxylic acid groups

being significantly shifted. Carbonyl carbon

signals in the downfield region (typically 165-

185 ppm).

IR Spectroscopy

A broad O-H stretching band for the carboxylic

acid groups (around 2500-3300 cm⁻¹). A strong

C=O stretching band for the carbonyl groups

(around 1700 cm⁻¹). C-Cl stretching bands in

the fingerprint region.

Mass Spectrometry

A molecular ion peak corresponding to the mass

of the compound, along with characteristic

fragmentation patterns, including the loss of

water and carbon dioxide.

Applications in Research and Drug Development
The primary application of 3,6-Dichlorotrimellitic acid is as a key precursor in the synthesis of

dichlorinated fluorescent dyes, such as tetrachlorofluorescein (TET) and hexachlorofluorescein

(HEX)[4]. These dyes are widely used for labeling oligonucleotides for applications in DNA

sequencing and genetic analysis. The chlorine substituents on the fluorescein core modify the
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spectral properties of the dye, providing distinct excitation and emission wavelengths that are

crucial for multiplex detection.

3,6-Dichlorotrimellitic Acid Synthesis of Dichlorinated Fluoresceins and Rhodamines (e.g., TET, HEX) Labeling of Oligonucleotides DNA Sequencing and Genetic Analysis

Click to download full resolution via product page

Application of 3,6-Dichlorotrimellitic acid in biotechnology.

Biological Activity and Toxicology
There is currently no direct information available in the scientific literature regarding the specific

biological activity or signaling pathways of 3,6-Dichlorotrimellitic acid itself. Its primary role is

that of a synthetic building block.

However, studies on related chlorinated aromatic carboxylic acids, such as chlorobenzoic

acids, have been conducted to assess their toxicity. For instance, 4-chlorobenzoic acid has

been classified as moderately hazardous and has shown organotoxic effects, particularly on

the hepatorenal system in animal studies[1][5][6]. It is important to note that the toxicity of a

compound is highly dependent on its specific structure, and direct extrapolation of toxicity data

from simpler analogs to 3,6-Dichlorotrimellitic acid should be done with caution. As a

chlorinated aromatic compound, appropriate safety precautions should be taken during

handling.

Safety and Handling
As with any chemical compound, 3,6-Dichlorotrimellitic acid should be handled in a well-

ventilated area, and appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn. For detailed safety information, it is recommended to

consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
3,6-Dichlorotrimellitic acid is a valuable chemical intermediate with a well-defined role in the

synthesis of fluorescent dyes for biotechnological applications. While its own biological activity

is not yet characterized, its utility as a precursor for functional molecules is well-established.
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Further research into the physicochemical properties and potential biological effects of this

compound and its derivatives could open up new avenues for its application in medicinal

chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Mass Spectrometry [www2.chemistry.msu.edu]

3. 3,6-Dichlorotrimellitic acid - CAS-Number 137071-78-4 - Order from Chemodex
[chemodex.com]

4. CN116606271B - A kind of synthesis method of 3,6-dichlorotrimellitic anhydride - Google
Patents [patents.google.com]

5. Assessment of the toxicity of benzoic acid derivatives in the intragastric intake -
Gorokhova - Hygiene and Sanitation [journals.eco-vector.com]

6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 3,6-Dichlorotrimellitic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b559625#3-6-dichlorotrimellitic-acid-cas-number-
137071-78-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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